Cas no 2229135-48-0 (methyl 5-1-(hydroxymethyl)cyclobutylthiophene-2-carboxylate)

• Product Name: methyl 5-1-(hydroxymethyl)cyclobutylthiophene-2-carboxylate
• CAS No: 2229135-48-0
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 5807863
• PubChem ID: 165639452
• Update Time: 2025-07-01

methyl 5-1-(hydroxymethyl)cyclobutylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-1-(hydroxymethyl)cyclobutylthiophene-2-carboxylate
• EN300-1787230
• 2229135-48-0
• methyl 5-[1-(hydroxymethyl)cyclobutyl]thiophene-2-carboxylate

• Inchi： 1S/C11H14O3S/c1-14-10(13)8-3-4-9(15-8)11(7-12)5-2-6-11/h3-4,12H,2,5-7H2,1H3
• InChI Key： PPNUUXUAOYZFJR-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1C1(CO)CCC1

Computed Properties

• Exact Mass: 226.06636548g/mol
• Monoisotopic Mass: 226.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.8Ų

Additional information on methyl 5-1-(hydroxymethyl)cyclobutylthiophene-2-carboxylate

Methyl 5-1-(hydroxymethyl)cyclobutylthiophene-2-carboxylate (CAS No. 2229135-48-0): A Comprehensive Overview

Methyl 5-1-(hydroxymethyl)cyclobutylthiophene-2-carboxylate, identified by its CAS number 2229135-48-0, is a significant compound in the realm of pharmaceutical chemistry and synthetic biology. This compound belongs to the class of heterocyclic derivatives, characterized by its unique structural framework that integrates a cyclobutyl ring with a thiophene moiety. The presence of a hydroxymethyl group at the 1-position and a carboxylate ester at the 2-position adds to its complexity and potential utility in various chemical transformations.

The structural attributes of methyl 5-1-(hydroxymethyl)cyclobutylthiophene-2-carboxylate make it a versatile intermediate in the synthesis of more complex molecules. The cyclobutyl ring, known for its rigid structure, contributes to the overall stability of the compound, while the thiophene ring offers a rich platform for further functionalization. The hydroxymethyl group serves as a nucleophilic site, enabling reactions such as etherification, esterification, and condensation, whereas the carboxylate ester can participate in amide bond formation or undergo hydrolysis to yield a free carboxylic acid.

In recent years, there has been growing interest in thiophene derivatives due to their wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. The specific configuration of methyl 5-1-(hydroxymethyl)cyclobutylthiophene-2-carboxylate has garnered attention for its potential role in developing novel therapeutic agents. For instance, studies have indicated that thiophene-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The hydroxymethyl group in this molecule can be particularly crucial in modulating these bioactivities by facilitating interactions with biological targets.

Recent advancements in synthetic methodologies have enhanced the accessibility of such complex molecules. Techniques like palladium-catalyzed cross-coupling reactions, organometallic chemistry, and flow chemistry have enabled more efficient and scalable synthesis of methyl 5-1-(hydroxymethyl)cyclobutylthiophene-2-carboxylate. These methods not only improve yield but also allow for greater control over regioselectivity and stereoselectivity, which are critical factors in pharmaceutical development.

The compound's potential is further highlighted by its role as a building block in drug discovery. Researchers are exploring its derivatives to identify new pharmacophores that could lead to more effective drugs. For example, modifications at the hydroxymethyl or carboxylate positions might enhance solubility or bioavailability while maintaining or improving target binding affinity. Such modifications are often guided by computational modeling and high-throughput screening techniques.

Moreover, the environmental impact of synthesizing and using this compound is an important consideration. Green chemistry principles are being increasingly applied to develop more sustainable synthetic routes. This includes using renewable feedstocks, minimizing waste generation, and employing catalytic systems that reduce energy consumption. Such approaches align with global efforts to promote sustainable pharmaceutical manufacturing.

The analytical characterization of methyl 5-1-(hydroxymethyl)cyclobutylthiophene-2-carboxylate is another critical aspect of its study. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its molecular structure and purity. These analytical tools are essential for confirming the identity of the compound and understanding its reactivity.

In conclusion, methyl 5-1-(hydroxymethyl)cyclobutylthiophene-2-carboxylate (CAS No. 2229135-48-0) represents a promising area of research with significant implications for pharmaceutical chemistry. Its unique structural features offer opportunities for developing novel therapeutic agents, while advancements in synthetic methodologies enhance its accessibility. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an increasingly important role in drug discovery and development.